molecular formula C21H21N3O5 B4413900 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

Cat. No. B4413900
M. Wt: 395.4 g/mol
InChI Key: WCCWZWJFVPCHCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, also known as BODIPY, is a fluorescent probe that is widely used in scientific research. BODIPY has unique properties that make it an ideal tool for studying biological processes, such as protein-protein interactions, enzyme activity, and intracellular localization.

Mechanism of Action

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide works by absorbing light at a specific wavelength and emitting light at a longer wavelength. This phenomenon, known as fluorescence, is used to detect and measure the presence of this compound in biological samples. This compound can be excited by light in the blue to green range, and emits light in the yellow to red range. The intensity of the fluorescence signal is proportional to the amount of this compound present in the sample.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on cells or tissues. It is non-toxic and does not interfere with normal cellular processes. This compound is rapidly taken up by cells and tissues, and is retained for several hours to days, depending on the specific application.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide in lab experiments include its high quantum yield, photostability, and pH insensitivity. This compound is also highly versatile, and can be conjugated to a variety of biomolecules for specific targeting and detection. The main limitation of this compound is its sensitivity to environmental factors, such as temperature and solvent polarity. This compound fluorescence can be affected by changes in these factors, which can lead to variability in experimental results.

Future Directions

There are several future directions for the use of 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide in scientific research. One area of interest is the development of new this compound derivatives with improved properties, such as increased quantum yield and photostability. Another area of interest is the use of this compound in live-cell imaging studies, to enable real-time monitoring of biological processes. Additionally, this compound could be used in drug discovery and development, to screen for compounds that interact with specific biomolecules.

Scientific Research Applications

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is widely used as a fluorescent probe in scientific research. Its unique properties, such as high quantum yield, photostability, and pH insensitivity, make it an ideal tool for studying biological processes. This compound has been used to study protein-protein interactions, enzyme activity, and intracellular localization. It has also been used to label cells and tissues for imaging studies. This compound can be conjugated to a variety of biomolecules, such as peptides, antibodies, and nucleic acids, to enable specific targeting and detection.

properties

IUPAC Name

2-(1-benzoyl-3-oxopiperazin-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O5/c25-19(23-15-6-7-17-18(12-15)29-11-10-28-17)13-16-20(26)22-8-9-24(16)21(27)14-4-2-1-3-5-14/h1-7,12,16H,8-11,13H2,(H,22,26)(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WCCWZWJFVPCHCD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C(C(=O)N1)CC(=O)NC2=CC3=C(C=C2)OCCO3)C(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
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2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
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2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
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2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
Reactant of Route 5
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2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
Reactant of Route 6
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2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.